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Compound of Interest

Compound Name: Fulvestrant-D5

Cat. No.: B1165269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Fulvestrant-D5 in

various organic solvents. Given that Fulvestrant-D5 is a deuterated analog of Fulvestrant, its

solubility characteristics are expected to be nearly identical to the parent compound. The data

presented here, based on the solubility of Fulvestrant, serves as a robust proxy for

Fulvestrant-D5 and is essential for researchers and professionals engaged in drug

development, formulation, and in-vitro studies.

Core Solubility Data
The solubility of a compound is a critical physicochemical property that influences its behavior

in various experimental and physiological environments. Understanding the solubility of

Fulvestrant-D5 in common organic solvents is paramount for the preparation of stock

solutions, formulation development, and conducting a wide array of biological assays.

The following table summarizes the reported solubility of Fulvestrant in key organic solvents.

These values are considered to be highly representative of Fulvestrant-D5's solubility.
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Organic Solvent
Reported Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
>20, 100, 260 >32.9, 164.8, 428.5

Sonication is

recommended to

facilitate dissolution.

Moisture-absorbing

DMSO may reduce

solubility; fresh DMSO

is advised.[1][2][3]

Ethanol ~20, >200, 100, 30.3
~32.9, >329.6, 164.8,

49.9

Sonication may be

required for complete

dissolution.[1][4]

Dimethylformamide

(DMF)
~20 ~32.9

Chloroform Soluble -

Water Insoluble -

Note: The molecular weight of Fulvestrant (606.77 g/mol ) was used for molar concentration

calculations as a close approximation for Fulvestrant-D5.

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The "shake-flask" method is a widely accepted and reliable technique for determining the

equilibrium solubility of a compound in a specific solvent. This method ensures that a saturated

solution is formed, providing an accurate measure of the maximum amount of solute that can

be dissolved.

Methodology:

Preparation of a Saturated Solution: An excess amount of the solid compound (Fulvestrant-
D5) is added to a known volume of the selected organic solvent in a sealed container, such
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as a glass vial.

Equilibration: The container is agitated at a constant temperature for an extended period

(typically 24-72 hours) to allow the system to reach equilibrium between the dissolved and

undissolved solute.

Phase Separation: Once equilibrium is achieved, the undissolved solid is separated from the

saturated solution. This is commonly done by centrifugation followed by careful filtration

through a chemically inert filter (e.g., PTFE syringe filter) to ensure no solid particles remain.

Quantification: The concentration of the dissolved solute in the clear, saturated filtrate is then

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC). A calibration curve created with standard solutions of known

concentrations is used for accurate quantification.

Visualization of Experimental Workflow
The following diagram illustrates the key steps involved in the shake-flask method for

determining the solubility of Fulvestrant-D5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fulvestrant-D5: A Technical Guide to Solubility in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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